Cas no 476308-40-4 ((3E)-N-[4-bromo-2-(2-chlorobenzoyl)phenyl]-2-oxo-4-(thiophen-2-yl)but-3-enamide)

• Product Name: (3E)-N-[4-bromo-2-(2-chlorobenzoyl)phenyl]-2-oxo-4-(thiophen-2-yl)but-3-enamide
• CAS No: 476308-40-4
• MF: C₂₁H₁₃BrClNO₃S
• MW: 474.754822492599
• CID: 5823537
• PubChem ID: 6259371
• Update Time: 2025-06-08

(3E)-N-[4-bromo-2-(2-chlorobenzoyl)phenyl]-2-oxo-4-(thiophen-2-yl)but-3-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-(4-bromo-2-(2-chlorobenzoyl)phenyl)-2-oxo-4-(thiophen-2-yl)but-3-enamide
• 3-Butenamide, N-[4-bromo-2-(2-chlorobenzoyl)phenyl]-2-oxo-4-(2-thienyl)-
• 476308-40-4
• (E)-N-[4-bromo-2-(2-chlorobenzoyl)phenyl]-2-oxo-4-thiophen-2-ylbut-3-enamide
• (3E)-N-[4-bromo-2-(2-chlorobenzoyl)phenyl]-2-oxo-4-(thiophen-2-yl)but-3-enamide
• AKOS024577651
• F0440-0194

• Inchi： 1S/C21H13BrClNO3S/c22-13-7-9-18(16(12-13)20(26)15-5-1-2-6-17(15)23)24-21(27)19(25)10-8-14-4-3-11-28-14/h1-12H,(H,24,27)
• InChI Key： INYLYPVUPIVZKO-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Br)C=C1C(=O)C1=CC=CC=C1Cl)(=O)C(=O)C=CC1SC=CC=1

Computed Properties

• Exact Mass: 472.94880g/mol
• Monoisotopic Mass: 472.94880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 91.5Ų

Experimental Properties

• Density: 1.578±0.06 g/cm3(Predicted)
• pka: 9.03±0.70(Predicted)

Additional information on (3E)-N-[4-bromo-2-(2-chlorobenzoyl)phenyl]-2-oxo-4-(thiophen-2-yl)but-3-enamide

Introduction to Compound with CAS No. 476308-40-4 and Product Name: (3E)-N-[4-bromo-2-(2-chlorobenzoyl)phenyl]-2-oxo-4-(thiophen-2-yl)but-3-enamide

Compound with the CAS number 476308-40-4 and the product name (3E)-N-[4-bromo-2-(2-chlorobenzoyl)phenyl]-2-oxo-4-(thiophen-2-yl)but-3-enamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and molecular biology. The unique arrangement of functional groups, including bromine, chlorine, and thiophene moieties, contributes to its distinct chemical properties and reactivity, making it a valuable candidate for further exploration.

The molecular structure of this compound can be broken down into several key components that contribute to its overall behavior. The presence of a but-3-enamide moiety introduces a reactive site for various biochemical interactions, while the 4-bromo-2-(2-chlorobenzoyl)phenyl group adds another layer of complexity, enabling diverse synthetic pathways. The incorporation of a thiophen-2-yl group further enhances the compound's potential utility in medicinal chemistry by providing a stable aromatic system that can interact with biological targets.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways involved in various diseases. The compound in question has shown promise in preliminary studies as a potential lead molecule for therapeutic applications. Its unique structural features make it an attractive candidate for further investigation into its pharmacological properties. Specifically, the combination of bromine and chlorine substituents may influence its binding affinity to biological receptors, while the amide functionality could serve as a hinge region for drug-receptor interactions.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for the development of new drugs. The presence of multiple reactive sites allows for extensive chemical modifications, enabling researchers to fine-tune its properties for specific applications. For instance, the thiophen-2-yl group could be exploited to enhance solubility or metabolic stability, while the amide bond could be targeted for prodrug design. These features make it a versatile building block for medicinal chemists seeking to develop innovative therapeutic agents.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the bromination and chlorination of the phenyl ring, followed by condensation with a thiophene derivative and subsequent formation of the butenamide moiety. Each step must be meticulously controlled to avoid unwanted side reactions and to maximize the formation of the desired product. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, may be employed to achieve higher selectivity and efficiency.

Evaluation of the compound's biological activity has been conducted using both in vitro and in vivo models. Preliminary results suggest that it exhibits notable interactions with certain biological targets, making it a promising candidate for further pharmacological investigation. The compound's ability to modulate specific signaling pathways could have implications in treating various conditions, including inflammatory diseases and neurological disorders. However, more extensive studies are needed to fully elucidate its mechanism of action and therapeutic potential.

The use of computational methods has also played a crucial role in understanding the properties of this compound. Molecular modeling techniques can provide insights into its binding mode with biological targets, helping researchers predict its efficacy and potential side effects. Additionally, computational studies can aid in optimizing its structure for improved pharmacokinetic properties. These approaches are essential for accelerating the drug discovery process and ensuring that promising candidates like this one are developed into effective therapeutic agents.

In conclusion, compound with CAS no. 476308-40-4 and product name (3E)-N-[4-bromo-2-(2-chlorobenzoyl)phenyl]-2-oxo-4-(thiophen-2-yl)but-3-enamide represents a significant advancement in chemical and pharmaceutical research. Its unique molecular structure and functional groups make it a valuable candidate for drug development and molecular biology applications. Further exploration into its biological activity and synthetic pathways will likely uncover new opportunities for therapeutic intervention. As research continues to progress, this compound holds promise as a key component in the development of novel treatments for various diseases.